Cas no 58725-39-6 (N-Dodecanoyl-L-proline)

N-Dodecanoyl-L-proline Properties

Names and Identifiers

• N-Dodecanoyl-L-proline
• 1-(1-Oxododecyl)-L-proline
• 1-Dodecanoylpyrrolidine-2-carboxylic acid
• N-DODECANOYL-PROLINE
• 1-Dodecanoyl-L-proline
• Einecs 261-407-9
• n-C11H23CO-Pro-OH
• N-Lauroyl-L-proline
• N-Lauryl-L-prolin
• LAUROYL PROLINE, (-)-
• L-Proline, 1-(1-oxododecyl)-
• (S)-N-DODECANOYLPROLINE
• AJWFQCNUNFFTHX-HNNXBMFYSA-N
• 58725-39-6
• N-DODECANOYLPROLINE
• UNII-HDI505B669
• Q27279873
• LAUROYL PROLINE [INCI]
• lauroyl proline
• SCHEMBL317272
• AKOS017528980
• HDI505B669
• NS00052849
• n-lauroyl proline
• (2S)-1-DODECANOYLPYRROLIDINE-2-CARBOXYLIC ACID
• +Expand

• InChIKey： AJWFQCNUNFFTHX-UHFFFAOYSA-N
• Inchi： 1S/C17H31NO3/c1-2-3-4-5-6-7-8-9-10-13-16(19)18-14-11-12-15(18)17(20)21/h15H,2-14H2,1H3,(H,20,21)/t15-/m0/s1
• SMILES： C(N1CCCC1C(O)=O)(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 297.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 297.23
• Heavy Atom Count: 21
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• LogP: 3.92080
• PSA: 57.61000
• Refractive Index: 1.492
• Boiling Point: 465.3 °C at 760 mmHg
• Flash Point: 235.2 °C
• Density: 1.031